Cas no 1135227-18-7 (ethyl 6-benzyl-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate hydrochloride)

• Product Name: ethyl 6-benzyl-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate hydrochloride
• CAS No: 1135227-18-7
• MF: C₁₉H₂₃ClN₂O₃S
• MW: 394.915522813797
• CID: 6144412
• PubChem ID: 24761882
• Update Time: 2025-05-19

ethyl 6-benzyl-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 6-benzyl-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate hydrochloride
• CHEMBL1411346
• F0526-0234
• ethyl 2-acetamido-6-benzyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride
• AKOS026677855
• SMR000640782
• 1135227-18-7
• ethyl 6-benzyl-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride
• MLS000879200
• ethyl 2-acetamido-6-benzyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride

• Inchi： 1S/C19H22N2O3S.ClH/c1-3-24-19(23)17-15-9-10-21(11-14-7-5-4-6-8-14)12-16(15)25-18(17)20-13(2)22;/h4-8H,3,9-12H2,1-2H3,(H,20,22);1H
• InChI Key： PIQDBVHMPFTJKW-UHFFFAOYSA-N
• SMILES： Cl.S1C(=C(C(=O)OCC)C2=C1CN(CC1C=CC=CC=1)CC2)NC(C)=O

Computed Properties

• Exact Mass: 394.1117915g/mol
• Monoisotopic Mass: 394.1117915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on ethyl 6-benzyl-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate hydrochloride

Introduction to Ethyl 6-benzyl-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Hydrochloride (CAS No. 1135227-18-7)

Ethyl 6-benzyl-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate hydrochloride, identified by its CAS number 1135227-18-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple functional groups, including an amide moiety and a benzyl substituent, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The structure of this compound incorporates a thieno[2,3-c]pyridine core, which is a fused ring system consisting of a thiophene ring connected to a pyridine ring. This type of heterocyclic system is known for its ability to interact with various biological targets, making it a valuable component in the design of drug candidates. The amide group at the 2-position and the carboxylate ester at the 3-position provide additional sites for functionalization, allowing for the exploration of different pharmacophoric patterns.

In recent years, there has been growing interest in thieno[2,3-c]pyridine derivatives due to their reported activities in various biological assays. For instance, some derivatives have shown promise as kinase inhibitors, which are crucial in the treatment of cancers and inflammatory diseases. The benzyl group in this compound may contribute to its solubility and stability, while the hydrochloride salt form enhances its bioavailability and crystallinity.

Current research in this area has focused on the synthesis and characterization of novel thieno[2,3-c]pyridine derivatives with enhanced biological activity. Studies have demonstrated that modifications at the 6-position, such as the introduction of electron-withdrawing or electron-donating groups, can significantly influence the pharmacological properties of these compounds. The ethyl ester group at the 3-position offers a convenient handle for further derivatization, enabling the exploration of different chemical entities.

The amide functionality is particularly interesting from a biochemical perspective. Amides are known to participate in hydrogen bonding interactions, which can be critical for binding to biological targets. In addition, amides can undergo various chemical transformations, such as hydrolysis or coupling reactions, making them versatile intermediates in synthetic chemistry. The presence of an acetamido group in this compound suggests potential interactions with enzymes or receptors that recognize amide-based motifs.

One notable aspect of this compound is its potential application in the development of antimicrobial agents. Thieno[2,3-c]pyridine derivatives have been reported to exhibit activity against Gram-positive and Gram-negative bacteria, as well as fungi. The combination of structural features such as the thieno[2,3-c]pyridine core and functional groups like the benzyl and amide moieties may contribute to its antimicrobial properties by interfering with essential bacterial processes.

The synthesis of ethyl 6-benzyl-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the thieno[2,3-c]pyridine core followed by functional group interconversions to introduce the desired substituents. Advanced spectroscopic techniques such as NMR and mass spectrometry are essential for confirming the structural integrity of the compound at each stage of synthesis.

Evaluation of the pharmacological properties of this compound often involves in vitro assays that assess its interaction with biological targets such as enzymes or receptors. High-throughput screening (HTS) technologies have been instrumental in identifying lead compounds with promising activity profiles. Once initial hits are identified, structure-activity relationship (SAR) studies are conducted to refine the molecular structure and enhance potency while minimizing side effects.

The hydrochloride salt form of this compound is particularly useful for formulation purposes due to its improved solubility compared to the free base form. Solubility is a critical factor in drug development as it affects bioavailability and formulation flexibility. The hydrochloride salt also provides better handling properties during storage and transportation.

In conclusion, ethyl 6-benzyl-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate hydrochloride (CAS No. 1135227-18-7) represents an intriguing molecule with potential applications in pharmaceutical research. Its unique structural features and reported biological activities make it a valuable candidate for further investigation. Continued research into this class of compounds will likely yield novel therapeutic agents that address unmet medical needs.